(3S*,4S*)-1-(4-isobutylbenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-pyrrolidinol

• IUPAC Name: (3S,4S)-1-[[4-(2-methylpropyl)phenyl]methyl]-4-(4-pyridin-2-ylpiperazin-1-yl)pyrrolidin-3-ol
• InChI: InChI=1S/C24H34N4O/c1-19(2)15-20-6-8-21(9-7-20)16-26-17-22(23(29)18-26)27-11-13-28(14-12-27)24-5-3-4-10-25-24/h3-10,19,22-23,29H,11-18H2,1-2H3/t22-,23-/m0/s1
• InChI Key: DXVFWCPUZKZJSK-GOTSBHOMSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CN2CC(C(C2)O)N3CCN(CC3)C4=CC=CC=N4
• Isomeric SMILES: CC(C)CC1=CC=C(C=C1)CN2C[C@@H]([C@H](C2)O)N3CCN(CC3)C4=CC=CC=N4
• Molecular Formula: C24H34N4O
• Molecular Weight: 394.6 g/mol

Description

(3S*,4S*)-1-(4-isobutylbenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-pyrrolidinol is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound is a chiral molecule that belongs to the class of pyrrolidinols. The unique structure of this molecule makes it a promising candidate for various applications in the field of medicinal chemistry and pharmacology.

Mechanism of Action

The mechanism of action of (3S*,4S*)-1-(4-isobutylbenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-pyrrolidinol is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 and serotonin 5-HT1A receptors, as well as an antagonist at the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antipsychotic, anxiolytic, and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3S*,4S*)-1-(4-isobutylbenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-pyrrolidinol in lab experiments is its well-characterized pharmacological profile. This compound has been extensively studied and its pharmacological effects are well understood. However, one of the limitations of using this compound is its high cost and limited availability.

Future Directions

There are several future directions for research on (3S*,4S*)-1-(4-isobutylbenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-pyrrolidinol. One area of research is the development of new derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various neurological and psychiatric disorders. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the brain and other physiological systems.

Scientific Research Applications

(3S*,4S*)-1-(4-isobutylbenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-pyrrolidinol has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of pharmacological activities, including antipsychotic, anxiolytic, and antidepressant effects.